Cas no 1366407-17-1 (1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde)
1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde
- 1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carbaldehyde
- 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde
-
- MDL: MFCD27990100
- Inchi: 1S/C11H7F3N2O2/c12-11(13,14)18-10-3-1-9(2-4-10)16-6-8(7-17)5-15-16/h1-7H
- InChI Key: ASJOUPUQIHVVCZ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)N1C=C(C=O)C=N1)(F)F
Computed Properties
- Exact Mass: 256.04596196 g/mol
- Monoisotopic Mass: 256.04596196 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 256.18
- XLogP3: 2.5
- Topological Polar Surface Area: 44.1
1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19315015-0.05g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 0.05g |
$135.0 | 2023-09-17 | |
| Enamine | EN300-19315015-0.1g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 0.1g |
$202.0 | 2023-09-17 | |
| Enamine | EN300-19315015-0.25g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 0.25g |
$289.0 | 2023-09-17 | |
| Enamine | EN300-19315015-0.5g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 0.5g |
$480.0 | 2023-09-17 | |
| Enamine | EN300-19315015-1.0g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 1.0g |
$614.0 | 2023-07-10 | |
| Enamine | EN300-19315015-2.5g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 2.5g |
$1202.0 | 2023-09-17 | |
| Enamine | EN300-19315015-5.0g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 5.0g |
$1779.0 | 2023-07-10 | |
| Enamine | EN300-19315015-10.0g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 10.0g |
$2638.0 | 2023-07-10 | |
| Enamine | EN300-19315015-1g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 1g |
$614.0 | 2023-09-17 | |
| Enamine | EN300-19315015-5g |
1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
1366407-17-1 | 95% | 5g |
$1779.0 | 2023-09-17 |
1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde
Recent Advances in the Study of 1-4-(Trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde (CAS: 1366407-17-1)
The compound 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde (CAS: 1366407-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethoxy and pyrazole functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.
One of the key areas of investigation has been the synthesis and optimization of 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The trifluoromethoxy group, in particular, has been highlighted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.
In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has shown promising activity against kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its interaction with other biological targets, such as G-protein-coupled receptors (GPCRs), is currently under investigation, with early results indicating a broad spectrum of pharmacological effects.
Recent publications have also explored the use of 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde as a building block for more complex molecules. Its aldehyde functionality allows for versatile chemical modifications, enabling the creation of diverse derivatives with tailored biological properties. This adaptability has led to its incorporation into several drug discovery programs aimed at developing new treatments for cancer, infectious diseases, and neurological disorders.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is focused on addressing these issues through advanced computational modeling, high-throughput screening, and structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and broad biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies will likely focus on expanding its applications and overcoming current limitations, paving the way for its potential clinical use.
1366407-17-1 (1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)